Cas no 2171607-59-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidocyclopropane-1-carboxylic acid
• CAS No: 2171607-59-1
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6570941
• PubChem ID: 165557670
• Update Time: 2025-11-01

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidocyclopropane-1-carboxylic acid
• EN300-1559939
• 2171607-59-1
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpent-4-ynamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C25H24N2O5/c1-3-8-21(22(28)27(2)25(13-14-25)23(29)30)26-24(31)32-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h1,4-7,9-12,20-21H,8,13-15H2,2H3,(H,26,31)(H,29,30)
• InChI Key： UIUWSOPWVKMMMM-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C)C(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidocyclopropane-1-carboxylic acid

Research Brief on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidocyclopropane-1-carboxylic acid (CAS: 2171607-59-1)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidocyclopropane-1-carboxylic acid (CAS: 2171607-59-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropane ring in its structure makes it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to introduce constrained amino acid analogs into peptide sequences, thereby enhancing their stability and bioactivity. The alkyne functionality further allows for click chemistry modifications, enabling the attachment of various functional groups for targeted drug delivery.

In a study published in the Journal of Medicinal Chemistry, the compound was employed to develop novel cyclopropane-containing peptidomimetics with enhanced binding affinity to specific protein targets. The results demonstrated that the incorporation of this scaffold into peptide backbones significantly improved their metabolic stability and pharmacokinetic properties. Additionally, the compound's ability to act as a Michael acceptor has been explored in the context of covalent inhibitor design, offering new avenues for the development of irreversible enzyme inhibitors.

Another area of interest is the compound's potential in prodrug design. Recent investigations have shown that the Fmoc-protected amino acid derivative can be selectively deprotected under physiological conditions, releasing active drug molecules in a controlled manner. This property is particularly valuable for improving the bioavailability of poorly soluble drugs and reducing off-target effects. Preliminary in vivo studies have shown promising results, with enhanced tumor targeting and reduced systemic toxicity observed in animal models.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of this compound. Current methods often involve multi-step procedures with moderate yields, necessitating further refinement. Researchers are also exploring the use of alternative protecting groups to simplify the deprotection steps and improve overall efficiency. Collaborative efforts between academia and industry are expected to address these limitations and accelerate the translation of this compound into clinical applications.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-ynamidocyclopropane-1-carboxylic acid represents a promising tool in the arsenal of medicinal chemists. Its unique structural attributes and versatile reactivity make it a valuable candidate for the development of next-generation therapeutics. Future research should focus on optimizing its synthesis, expanding its applications, and evaluating its safety and efficacy in preclinical and clinical settings.